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Compound of Interest

Compound Name: 1-(Azidomethyl)-3-methylbenzene

Cat. No.: B161737 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 1-(azidomethyl)-3-
methylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 1-(azidomethyl)-3-methylbenzene, a key building block in synthetic chemistry.

The information is curated for researchers, scientists, and professionals in drug development

who may utilize this compound in their work.

Core Compound Information
1-(Azidomethyl)-3-methylbenzene, also known as 3-methylbenzyl azide, is an organic

compound featuring a benzyl azide scaffold with a methyl substituent at the meta position.[1] Its

primary utility in research and development is as a versatile reagent in copper(I)-catalyzed

Azide-Alkyne Cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry".[1] This

reaction's high efficiency, specificity, and biocompatibility make it a valuable tool for creating

more complex molecules, including bioconjugates and materials for various scientific

applications.[1]

Table 1: General Properties of 1-(azidomethyl)-3-methylbenzene
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Property Value Reference

CAS Number 126799-82-4 [1][2]

Molecular Formula C₈H₉N₃ [2]

Molecular Weight 147.18 g/mol [1][2]

InChI Key
FCVHHYNXTVRWJE-

UHFFFAOYSA-N
[1]

Physicochemical Properties
Detailed experimental data on the physical properties of 1-(azidomethyl)-3-methylbenzene
are not extensively reported in the literature. However, some properties can be inferred from its

chemical structure and data available for analogous compounds. It is described as a colorless

liquid.[3]

Table 2: Physical Properties of 1-(azidomethyl)-3-methylbenzene and Related Compounds

Property
1-(azidomethyl)-3-
methylbenzene

Benzyl Azide
(analog)

3-Methylbenzyl
bromide
(precursor)

Appearance Colorless liquid[3]
Colorless to light

yellow liquid[4]
Liquid

Boiling Point Data not available
81-83 °C at 16

mmHg[4]
185 °C at 340 mmHg

Density Data not available 1.0655 g/mL[4] 1.37 g/mL at 25 °C

Solubility

Insoluble in water;

soluble in organic

solvents (inferred)

Insoluble in water;

miscible with ethanol

and diethyl ether[4]

Data not available

Chemical Properties and Reactivity
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The chemical behavior of 1-(azidomethyl)-3-methylbenzene is dominated by the azide

functional group. Organic azides are known for their high energy content and can be thermally

sensitive.[5] The primary reaction of interest for this compound is the 1,3-dipolar cycloaddition

with alkynes, which is the foundation of its application in click chemistry.[1] Theoretical studies

on benzyl azide and its methyl-substituted derivatives have been performed to understand their

conformational equilibrium, geometry, and vibrational frequencies.[6]

Experimental Protocols
Synthesis of 1-(azidomethyl)-3-methylbenzene
The synthesis of 1-(azidomethyl)-3-methylbenzene is typically achieved through a

nucleophilic substitution reaction where 3-methylbenzyl bromide (or chloride) is treated with

sodium azide.[3] The following protocol is adapted from general procedures for the synthesis of

benzyl azides.[3][7][8]

Materials:

3-methylbenzyl bromide

Sodium azide (NaN₃)

Acetone

Water

Dichloromethane (DCM) or Diethyl ether

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Brine

Procedure:

In a round-bottom flask, dissolve 3-methylbenzyl bromide (1.0 equivalent) in a 4:1 mixture of

acetone and water.

To this solution, add sodium azide (1.5 equivalents).
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Stir the reaction mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography (TLC). The reaction is typically stirred overnight.[3]

Upon completion of the reaction, remove the acetone under reduced pressure using a rotary

evaporator.

Add water to the remaining residue and extract the aqueous layer with dichloromethane or

diethyl ether (3 portions).

Combine the organic layers and wash with brine.

Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and concentrate the solution under reduced pressure to yield 1-
(azidomethyl)-3-methylbenzene. The crude product can be further purified by flash column

chromatography on silica gel if necessary.[3]

Characterization
The structure and purity of the synthesized 1-(azidomethyl)-3-methylbenzene can be

confirmed by spectroscopic methods.

¹H NMR (400 MHz, CDCl₃):

δ 7.31 (m, 1H, ArH)

δ 7.17 (t, J = 11.9 Hz, 3H, ArH)

δ 4.32 (s, 2H, -CH₂-)

δ 2.41 (s, 3H, -CH₃)[3]

¹³C NMR data is also available in the literature for full characterization.[3]

Safety and Handling
Caution: Organic azides are potentially explosive and should be handled with care.[9]

Reactions should be conducted in a well-ventilated fume hood, and appropriate personal
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protective equipment (safety glasses, gloves, lab coat) should be worn at all times. Avoid

heating the compound to high temperatures unless part of a controlled procedure. Sodium

azide is also highly toxic and should be handled with extreme caution.[10] This compound is

classified as a Dangerous Good for transport.[2]

Applications in Research and Development
The primary application of 1-(azidomethyl)-3-methylbenzene is in the synthesis of 1,2,3-

triazoles via the CuAAC reaction.[1] This reaction is widely used in drug discovery for lead

optimization, in proteomics for bioconjugation, and in materials science for the development of

functional polymers. The methyl group on the benzene ring can be used to modulate the

electronic and steric properties of the resulting triazole-containing molecules.

Visualized Workflow
The following diagram illustrates the synthesis of 1-(azidomethyl)-3-methylbenzene and its

subsequent application in a copper-catalyzed azide-alkyne cycloaddition (click) reaction.
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Synthesis of 1-(azidomethyl)-3-methylbenzene

Application in Click Chemistry (CuAAC)

3-Methylbenzyl bromide

Nucleophilic
Substitution

Sodium Azide (NaN₃) Acetone/Water

1-(azidomethyl)-3-methylbenzene

Terminal Alkyne
(R-C≡CH)

[3+2] Cycloaddition

Cu(I) Catalyst

1,4-Disubstituted
1,2,3-Triazole

Click to download full resolution via product page

Caption: Synthetic workflow for 1-(azidomethyl)-3-methylbenzene and its use in a CuAAC

reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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